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Compound of Interest

Compound Name: Trimethylolpropane

Cat. No.: B046298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification
Trimethylolpropane (TMP) is a versatile, trifunctional alcohol widely utilized as a building

block in the synthesis of a diverse array of chemical products. Its unique structure, featuring

three primary hydroxyl groups, makes it a valuable intermediate in the production of polymers,

coatings, and synthetic lubricants. In the realm of biomedical research and drug development,

TMP and its derivatives are gaining attention for their role in creating biocompatible materials

for applications such as controlled-release drug delivery systems and tissue engineering

scaffolds.

CAS Number: 77-99-6

IUPAC Name: 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol

Physicochemical and Toxicological Data
The following tables summarize key quantitative data for trimethylolpropane, providing a

ready reference for its physical, chemical, and toxicological properties.

Table 1: Physicochemical Properties of
Trimethylolpropane
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Property Value

Molecular Formula C₆H₁₄O₃

Molar Mass 134.17 g/mol

Appearance White, hygroscopic crystalline solid

Melting Point 58 °C

Boiling Point 289 °C

Density 1.084 g/mL

Flash Point 172 °C

Solubility in Water Highly soluble

Solubility in Organic Solvents
Soluble in alcohol, partially soluble in acetone

and ethyl acetate

Data sourced from multiple references.

Table 2: Toxicological Profile of Trimethylolpropane and
a Key Derivative
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Parameter Value Species Route

Acute Oral LD50

(TMP)
> 2500 mg/kg Rat Oral

Skin Irritation (TMP) Non-irritating Rabbit Dermal

Eye Irritation (TMP) Non-irritating Rabbit Ocular

Dermal Sensitization

(TMPTA)
Not a sensitizer Mouse Dermal

Carcinogenicity

(TMPTA)

Evidence of

carcinogenic activity in

female mice (liver and

uterine tumors) and

potentially in male rats

(mesothelioma).

Mouse, Rat Dermal

Note: Much of the detailed toxicological data, particularly regarding chronic exposure and

carcinogenicity, is available for Trimethylolpropane Triacrylate (TMPTA), a common derivative

of TMP. These findings suggest that while TMP itself has low acute toxicity, its derivatives used

in polymer applications warrant careful handling and assessment.

Synthesis and Experimental Protocols
The industrial production of trimethylolpropane is a well-established two-step process. For

laboratory and research applications, particularly in the development of novel materials, the

esterification of TMP is a common and critical reaction.

Industrial Synthesis of Trimethylolpropane
The commercial synthesis of TMP involves an initial aldol condensation of n-butyraldehyde with

formaldehyde, followed by a Cannizzaro reaction. This process is highly efficient, with an

annual production of approximately 200,000,000 kg.

Step 1: Aldol Condensation CH₃CH₂CH₂CHO + 2CH₂O → CH₃CH₂C(CH₂OH)₂CHO
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Step 2: Cannizzaro Reaction CH₃CH₂C(CH₂OH)₂CHO + CH₂O + NaOH → CH₃CH₂C(CH₂OH)₃

+ NaO₂CH

Experimental Protocol: Synthesis of Trimethylolpropane
Triesters from Palm Kernel Fatty Acids
This protocol details the esterification of trimethylolpropane with fatty acids, a common

method for producing synthetic lubricants and base stocks for various formulations. This can be

adapted for other fatty acids as required.

Materials:

Palm kernel free fatty acids (PKFFA)

Trimethylolpropane (TMP)

Toluene

Sulfuric acid (H₂SO₄, 98%)

n-Hexane

Hydrochloric acid (HCl, 6N)

Anhydrous sodium sulfate (Na₂SO₄)

Distilled water

Equipment:

Three-necked round-bottom flask

Reflux condenser with Dean-Stark trap

Magnetic stirrer with heating mantle

Separatory funnel
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Rotary evaporator

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,

reflux condenser, and Dean-Stark trap, add 20 g of palm kernel free fatty acids, the

appropriate amount of trimethylolpropane to achieve a 4:1 molar ratio of fatty acid to TMP,

and 80 mL of toluene.

Catalyst Addition and Reaction: While stirring, add 1% (w/w) of sulfuric acid to the mixture.

Heat the reaction mixture to 150 °C and maintain this temperature for 5 hours. The water

produced during the esterification will be collected in the Dean-Stark trap.

Work-up and Extraction: After 5 hours, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel. Add 200 mL of water and 100 mL of 6N HCl to

the separatory funnel. Extract the ester product three times with 100 mL portions of n-

hexane.

Washing and Drying: Combine the organic layers and wash with 50 mL of distilled water. Dry

the organic layer over anhydrous sodium sulfate.

Solvent Removal: Remove the n-hexane using a rotary evaporator to yield the

trimethylolpropane triester product.

Characterization: The final product can be characterized using techniques such as Fourier

Transform Infrared Spectroscopy (FTIR), Nuclear Magnetic Resonance (NMR) spectroscopy,

and Gas Chromatography (GC) to confirm its structure and purity.

Visualization of Processes and Workflows
The following diagrams, generated using the DOT language, illustrate key processes involving

trimethylolpropane.

Chemical Synthesis of Trimethylolpropane
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Industrial Synthesis of Trimethylolpropane
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Caption: Industrial synthesis of trimethylolpropane.

Experimental Workflow for TMP-based Hydrogel for
Drug Delivery
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Workflow for TMP-based Hydrogel Drug Delivery System
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Caption: Development of a TMP-based hydrogel for drug delivery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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